N-cyclopentyl-2-[(5-pyridin-4-yl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide

• IUPAC Name: N-cyclopentyl-2-[(5-pyridin-4-yl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C14H16N4O2S/c19-12(16-11-3-1-2-4-11)9-21-14-18-17-13(20-14)10-5-7-15-8-6-10/h5-8,11H,1-4,9H2,(H,16,19)
• InChI Key: HDRRRHSYQLLNCE-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)NC(=O)CSC2=NN=C(O2)C3=CC=NC=C3
• Molecular Formula: C14H16N4O2S
• Molecular Weight: 304.37 g/mol

Description

N-cyclopentyl-2-[(5-pyridin-4-yl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. This compound is commonly referred to as CP-673451 and is a potent inhibitor of vascular endothelial growth factor receptor-2 (VEGFR-2).

Scientific Research Applications

Synthesis and Characterization

• Synthetic Approaches

  Research has focused on the design and synthesis of N-substituted derivatives of 1,3,4-oxadiazole and acetamide derivatives, showcasing multifunctional moieties for enhanced biological activities. Techniques such as IR, EI-MS, 1H NMR, and 13C NMR have been employed for structural elucidation, indicating the versatility and applicability of these methods in crafting compounds with potential pharmacological benefits (K. Nafeesa et al., 2017).

• Molecular Docking and Biological Evaluation

  Novel 1,3,4-oxadiazole derivatives have been evaluated for their binding and inhibitory effects against targets like epidermal growth factor receptor (EGFR), tubulin, and enzymes like cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), highlighting the compound's potential in targeting various biological pathways relevant to diseases (M. Faheem, 2018).

Biological Applications

• Antimicrobial and Anticancer Properties

  Research has demonstrated the antimicrobial and hemolytic activities of N-substituted 1,3,4-oxadiazole derivatives, with certain compounds showing promising activity against gram-negative and gram-positive bacterial strains. This suggests their potential in developing new antimicrobial agents (A. Rehman et al., 2016). Additionally, derivatives have been synthesized and screened for cytotoxicity on cancer cell lines, highlighting the anticancer properties of such compounds (A. Vinayak et al., 2014).

• Enzyme Inhibition

  The synthesis of oxadiazole derivatives has also been explored for enzyme inhibition properties, including acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), providing insights into potential treatments for conditions like Alzheimer's disease and myasthenia gravis (Václav Pflégr et al., 2022).